molecular formula C14H23NO2 B8722395 N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine CAS No. 197913-16-9

N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine

Cat. No. B8722395
CAS RN: 197913-16-9
M. Wt: 237.34 g/mol
InChI Key: CQVCPVMJTODXMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine is a useful research compound. Its molecular formula is C14H23NO2 and its molecular weight is 237.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,2-diethoxyethyl)-2,3-dimethylBenzenamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

197913-16-9

Molecular Formula

C14H23NO2

Molecular Weight

237.34 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-2,3-dimethylaniline

InChI

InChI=1S/C14H23NO2/c1-5-16-14(17-6-2)10-15-13-9-7-8-11(3)12(13)4/h7-9,14-15H,5-6,10H2,1-4H3

InChI Key

CQVCPVMJTODXMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(CNC1=CC=CC(=C1C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,3-dimethylaniline (2.0 mL, 16.6 mmol) in 30 mL of dry DMF at room temperature was added cesium carbonate (5.4 g, 17 mmol), then bromoacetaldehyde diethylacetal (2.50 mL, 16.6 mmol). The solution was warmed to 110° C., and stirred for four days. Sodium iodide (100 mg, 0.6 mmol) was added, and the reaction stirred for an additional 24 hours. The reaction mixture was poured into EtOAc, washed with water and brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide the titled product as a brown oil which was used directly in the next step without further purification.
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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